Cas no 26759-51-3 (Benzoic acid,2-[(2-methoxy-2-oxoethyl)thio]-5-nitro-, methyl ester)

• Product Name: Benzoic acid,2-[(2-methoxy-2-oxoethyl)thio]-5-nitro-, methyl ester
• CAS No: 26759-51-3
• MF: C₁₁H₁₁NO₆S
• MW: 285.27314209938
• CID: 283689
• PubChem ID: 3015316
• Update Time: 2025-04-19

Benzoic acid,2-[(2-methoxy-2-oxoethyl)thio]-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-methoxy-2-oxoethyl)thio]-5-nitro-, methyl ester
• methyl 2-(2-methoxy-2-oxoethyl)sulfanyl-5-nitrobenzoate
• Methyl 2-((2-methoxy-2-oxoethyl)thio)-5-nitrobenzoate
• methyl 2-[(2-methoxy-2-oxoethyl)sulfanyl]-5-nitrobenzoate
• 26759-51-3
• DTXSID30181270
• SCHEMBL11797500
• NS00028190
• EINECS 247-971-9
• methyl 2-[(2-methoxy-2-oxoethyl)thio]-5-nitrobenzoate

• Inchi： 1S/C11H11NO6S/c1-17-10(13)6-19-9-4-3-7(12(15)16)5-8(9)11(14)18-2/h3-5H,6H2,1-2H3
• InChI Key： PJPCSHBTNKBEBS-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1C=CC(=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.03073
• Monoisotopic Mass: 285.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 95.74